2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-6-propylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H24N4O2S2/c1-3-5-17-12-21(28)25-23(24-17)31-14-22(29)27-19(16-9-7-15(2)8-10-16)13-18(26-27)20-6-4-11-30-20/h4,6-12,19H,3,5,13-14H2,1-2H3,(H,24,25,28)
• InChI Key: LBFKHPZKAPZVBK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)C
• Molecular Formula: C23H24N4O2S2
• Molecular Weight: 452.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon skeleton. The presence of the heterocyclic rings and the various functional groups would likely result in a complex three-dimensional structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the various functional groups could affect its solubility, stability, and reactivity.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

• Synthesis and Antimicrobial Activity : Research has explored the synthesis of heterocyclic compounds involving thiophene and pyrazole moieties, similar to the structure of the compound . For example, the synthesis of pyridine-2(1H)-thione derivatives and their antimicrobial activities against various pathogens have been studied. These compounds exhibit a range of biological activities, underscoring the importance of heterocyclic chemistry in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

• Cyclization Reactions and Enzymatic Activity : Another study focused on the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters and their impact on enzymatic activity. This research highlights the potential for designing compounds that influence biological pathways and enzyme activities, which could be relevant for therapeutic applications (Abd & Awas, 2008).

• Anti-Tumor Agents : A study on the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated potent anti-tumor activities against specific cancer cell lines. This underscores the potential of such heterocyclic compounds in cancer research and therapy (Gomha et al., 2016).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with in the body. Without specific information on this compound or its target, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and reactivity. Compounds with similar structures can have a wide range of safety profiles, from relatively safe to highly toxic.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in initial studies, it could be further optimized and studied in more detail.